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Compound of Interest

Compound Name: 3-amino-N,N-diethylbenzamide

Cat. No.: B112903 Get Quote

An In-depth Overview of Safety, Handling, and Material Safety Data

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide on the safe handling, storage, and

disposal of 3-amino-N,N-diethylbenzamide. The information is compiled from publicly

available safety data sheets and chemical databases to ensure laboratory personnel can

manage this compound with the highest degree of safety.

Chemical Identification and Physical Properties
3-amino-N,N-diethylbenzamide is an aromatic amine derivative. While extensive

experimental data is not publicly available, computed and predicted properties provide a

baseline for handling procedures.
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Property Value Source

CAS Number 68269-83-0 PubChem[1]

Molecular Formula C₁₁H₁₆N₂O PubChem[1]

Molecular Weight 192.26 g/mol PubChem[1]

Boiling Point 372.0 ± 25.0 °C (Predicted) CookeChem[2]

Density 1.068 ± 0.06 g/cm³ (Predicted) CookeChem[2]

pKa 3.75 ± 0.10 (Predicted) CookeChem[2]

Hazard Identification and GHS Classification
This compound is classified as hazardous. All personnel must be fully aware of its potential

risks before handling. The Globally Harmonized System (GHS) classification is as follows:

Hazard Class Category GHS Code Signal Word
Hazard
Statement

Acute Toxicity,

Oral
4 H302 Warning

Harmful if

swallowed

Skin

Corrosion/Irritatio

n

2 H315 Warning
Causes skin

irritation

Serious Eye

Damage/Eye

Irritation

2A H319 Warning
Causes serious

eye irritation

Specific Target

Organ Toxicity

(Single

Exposure)

3 H335 Warning

May cause

respiratory

irritation

Skin

Sensitization
- H317 Warning

May cause an

allergic skin

reaction
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(Data sourced from PubChem and Matrix Scientific)[1][3]

Safe Handling and Storage
Adherence to strict laboratory protocols is mandatory when working with 3-amino-N,N-
diethylbenzamide to minimize exposure risk.

3.1. Engineering Controls

Work must be conducted in a properly functioning chemical fume hood to avoid inhalation of

dust or vapors.[1]

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[1]

3.2. Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles that meet OSHA's 29 CFR 1910.133 or

European Standard EN166 regulations.[1]

Hand Protection: Use chemical-resistant gloves (e.g., nitrile) at all times.[1]

Skin and Body Protection: Wear a lab coat and protective clothing. Ensure all skin is

covered.[1]

Respiratory Protection: If working outside of a fume hood or if dust generation is likely, use a

NIOSH-approved respirator.[1]

3.3. General Handling Practices

Avoid all direct contact with the substance. Do not get in eyes, on skin, or on clothing.[1]

Avoid breathing dust or vapor.[1]

Wash hands thoroughly after handling.[1]

Keep the container tightly closed when not in use.[1]
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3.4. Storage

Store in a cool, dry, and well-ventilated area.[1]

Keep containers tightly sealed.

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-amino-N_N-diethylbenzamide
https://www.matrixscientific.com/sds/MxMSDS_024296.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Handling Workflow for 3-amino-N,N-diethylbenzamide

Preparation
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Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Verify Engineering Controls
(Fume Hood, Eyewash)

Work within Chemical Fume Hood

Weigh/Transfer Compound
(Avoid Dust Generation)

Keep Container Tightly Sealed

Decontaminate Work Area

Dispose of Waste
(Follow Site Procedures)

Remove PPE & Wash Hands
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General laboratory workflow for handling the compound.
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First Aid and Emergency Procedures
Immediate action is critical in the event of an exposure.

Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[1]

Skin Contact

Immediately wash the affected area with

generous quantities of running water and non-

abrasive soap. Seek medical attention. Remove

and launder contaminated clothing before reuse.

[1]

Eye Contact

Rinse cautiously and thoroughly with clean,

running water for at least 15 minutes, holding

the eyelids open. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Accidental Release: In case of a spill, wear an appropriate respirator, chemical-resistant

gloves, and protective clothing.[1] Absorb the material with an inert substance and place it into

a suitable, closed container for disposal.[1] Ventilate the area and wash the spill site after

material pickup is complete.[1]

Disposal Considerations
Disposal of 3-amino-N,N-diethylbenzamide and its containers must be handled as hazardous

waste. All disposal practices must comply with local, state, and federal regulations. Do not

dispose of down the drain or into the environment.
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Hazard & Response Logical Flow
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Logical relationships between hazards and responses.

Experimental Protocols and Biological Activity
6.1. Experimental Use As of the date of this guide, a review of public scientific literature did not

yield specific, detailed experimental protocols for the application of 3-amino-N,N-
diethylbenzamide in biological or drug development research. It is described as a useful

pharmaceutical intermediate and a reagent in organic synthesis.[2] Researchers should

develop their own protocols based on the safety information provided herein and general

principles of chemical synthesis and analysis.

6.2. Biological Activity and Signaling Pathways There is no publicly available information

detailing the biological activity, mechanism of action, or associated signaling pathways for 3-
amino-N,N-diethylbenzamide. Its toxicological properties have not been fully investigated.[1]

Any research into its biological effects should be conducted with the utmost caution, assuming

high potential toxicity until proven otherwise.
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Disclaimer: This guide is intended for informational purposes for trained professionals and is

based on currently available data. It is not a substitute for a formal risk assessment. Always

consult the most recent Safety Data Sheet (SDS) from your supplier before use and adhere to

all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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